Cas no 4306-35-8 (1,2-o-isopropylidene-d-mannitol)

1,2-o-isopropylidene-d-mannitol structure
4306-35-8 structure
Product Name:1,2-o-isopropylidene-d-mannitol
CAS No:4306-35-8
MF:C9H18O6
MW:222.235623836517
CID:928705
Update Time:2025-04-19

1,2-o-isopropylidene-d-mannitol Chemical and Physical Properties

Names and Identifiers

    • 1,2-o-isopropylidene-d-mannitol
    • 1-(2,2-dimethyl-1,3-dioxolan-4-yl)butane-1,2,3,4-tetrol
    • 1,2-mono-O-isopropylidene-D-mannitol
    • 1,2-O-ISOPROPYLIDENE-D-GLUCOSE
    • 5,6-di-O-isopropylidene-D-gulitol
    • 5,6-O-Isopropyliden-D-mannitol
    • d'isopropylidene-mannitol-1,2
    • O1,O2-Isopropyliden-D-mannit
    • O1,O2-isopropylidene-D-mannitol
    • Inchi: 1S/C9H18O6/c1-9(2)14-4-6(15-9)8(13)7(12)5(11)3-10/h5-8,10-13H,3-4H2,1-2H3/t5-,6-,7-,8-/m1/s1
    • InChI Key: CWNIYRGNKYHYHW-WCTZXXKLSA-N
    • SMILES: O1C(C)(C)OC[C@@H]1[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

  • Exact Mass: 222.11000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.1

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 158-161 °C(lit.)
  • PSA: 99.38000
  • LogP: -1.78710
  • Solubility: Not determined

1,2-o-isopropylidene-d-mannitol Security Information

1,2-o-isopropylidene-d-mannitol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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